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Compound of Interest

Compound Name: c-Met-IN-22

Cat. No.: B12369015

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

c-Met-IN-22 is an orally active and potent inhibitor of c-Met kinase with antiproliferative and
antitumor activities.[1] Due to its biological activity, it should be handled with appropriate
caution in a laboratory setting. This guide provides essential safety protocols and logistical
information for handling and disposing of c-Met-IN-22 to ensure the safety of laboratory
personnel and the integrity of research.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risk when handling c-Met-IN-
22. The following table summarizes the recommended PPE for various activities involving this
compound. All PPE should be donned before handling the compound and removed in a
designated area to prevent cross-contamination.
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Activity

Recommended PPE Notes

Weighing and Aliquoting (Solid

Form)

o Perform in a certified chemical
Double Nitrile Gloves, Lab
) fume hood or a balance
Coat, Safety Goggles with

Side Shields, N95 Respirator

enclosure to contain airborne

particles.

Solution Preparation and

Handling

o Work within a chemical fume
Double Nitrile Gloves, Lab
_ hood. Ensure gloves are
Coat, Safety Goggles with ) )
compatible with the solvent

Side Shields )
being used.
Conduct all work in a Class Il
Cell Culture and In Vitro Nitrile Gloves, Lab Coat, Biosafety Cabinet (BSC) to
Assays Safety Glasses maintain sterility and operator

protection.

In Vivo Dosing and Animal

Handling

Additional respiratory

o protection may be necessary
Double Nitrile Gloves,
] based on the route of
Disposable Gown, Safety o ] o
] administration and institutional
Goggles, and a Face Shield o )
guidelines for handling

hazardous agents in animals.

Waste Disposal

Nitrile Gloves, Lab Coat, Follow specific waste disposal

Safety Goggles procedures outlined below.

Operational Procedures: Safe Handling Workflow

To ensure a safe and efficient workflow, the following procedural steps should be followed when

working with c-Met-IN-22.
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Figure 1: A generalized workflow for the safe handling of c-Met-IN-22, from preparation to
disposal.

Disposal Plan: Managing c-Met-IN-22 Waste

Proper disposal of c-Met-IN-22 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

Waste Segregation:

¢ Solid Waste: Unused or expired solid c-Met-IN-22 should be disposed of as hazardous
chemical waste. Contaminated consumables such as pipette tips, tubes, and gloves should
be collected in a designated, sealed hazardous waste container.

» Liquid Waste: Solutions containing c-Met-IN-22, including experimental media and unused
stock solutions, should be collected in a clearly labeled, sealed hazardous waste container.
The solvent composition should be indicated on the label.

» Sharps: Needles and syringes used for in vivo administration must be disposed of in a
designated sharps container for hazardous materials.

Disposal Procedure:

» Collection: All waste streams should be collected at the point of generation in appropriately
labeled, leak-proof containers.

» Labeling: Waste containers must be clearly labeled with "Hazardous Waste," the name of the
compound (c-Met-IN-22), and any solvents present.

» Storage: Store waste containers in a designated, secure area away from general lab traffic
until they are collected by the institution's environmental health and safety (EHS)
department.

» Pickup: Arrange for waste pickup through your institution's EHS office. Do not dispose of c-
Met-IN-22 waste down the drain or in the regular trash.

Adherence to these guidelines will help ensure a safe laboratory environment for all personnel
working with the potent c-Met inhibitor, c-Met-IN-22. Always consult your institution's specific
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safety protocols and the relevant Safety Data Sheets for any chemicals used in conjunction
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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